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Compound of Interest

Compound Name: Compstatin

Cat. No.: B549462 Get Quote

Essential Safety and Logistical Information for the Responsible Handling and Disposal of

Compstatin

For researchers, scientists, and drug development professionals, the proper handling and

disposal of peptide-based compounds like Compstatin are paramount to ensuring laboratory

safety and environmental protection. This guide provides a clear, step-by-step procedure for

the safe disposal of Compstatin, aligning with standard laboratory safety protocols and

regulatory requirements. Adherence to these procedures is critical to mitigate risks and build a

culture of safety and trust in the laboratory environment.

Hazard Identification and Safety Precautions
Compstatin, a peptide inhibitor of complement component C3, requires careful handling due to

its potential hazards. Safety Data Sheets (SDS) indicate that Compstatin is harmful if

swallowed, can cause skin and eye irritation, and may lead to respiratory irritation.[1]

Furthermore, it is classified as very toxic to aquatic life with long-lasting effects.[2] Therefore,

preventing its release into the environment is a critical aspect of its disposal.

Personal Protective Equipment (PPE) is mandatory when handling Compstatin:

Eye Protection: Wear safety goggles with side shields.[2][3]

Hand Protection: Use protective, chemical-impermeable gloves.[2][3]
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Skin and Body Protection: Don impervious clothing to prevent skin contact.[2][3]

Respiratory Protection: In cases where dust or aerosols may be generated, a suitable

respirator should be used.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative and identifying information for Compstatin.

Property Value

Molecular Formula C66H99N23O17S2[1][2]

Molecular Weight 1550.77 g/mol [1]

CAS Number 206645-99-0[1][2]

Storage Temperature
Lyophilized powder: -20°C[2] In solvent:

-80°C[2]

GHS Hazard Codes

H302 (Harmful if swallowed)[1][2] H315 (Causes

skin irritation)[1] H319 (Causes serious eye

irritation)[1] H335 (May cause respiratory

irritation)[1] H410 (Very toxic to aquatic life with

long lasting effects)[2]

Step-by-Step Disposal Protocol for Compstatin
This protocol outlines the essential steps for the safe disposal of Compstatin waste, including

unused product, contaminated labware, and solutions.

1. Waste Segregation and Collection:

Initial Segregation: At the point of generation, separate Compstatin waste from other

laboratory waste streams.[4] This includes empty vials, contaminated pipette tips, gloves,

and any solutions containing the peptide.

Waste Container: Collect all solid and liquid Compstatin waste in a designated, leak-proof,

and clearly labeled hazardous waste container.[3][4] The container must be compatible with
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the chemical nature of the waste.[4]

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "Compstatin," and a list of any other chemical constituents.[4] Also, include

the generation date and the principal investigator's contact information.[4]

2. Decontamination of Labware:

Non-disposable Labware: Any non-disposable labware that has come into contact with

Compstatin should be decontaminated.

Rinsing Procedure: Rinse the labware with a suitable solvent (e.g., ethanol or a detergent

solution) to remove any residual peptide.[5]

Rinsate Collection: The rinsate from this cleaning process must be collected and treated as

hazardous waste, and added to the designated Compstatin waste container.[5]

3. Preparing for Disposal:

Secure Closure: Ensure the hazardous waste container is securely closed to prevent spills or

leakage.[3]

Storage Pending Disposal: Store the sealed waste container in a designated, well-ventilated,

and secure area, away from incompatible materials, until it is collected for disposal.[2]

Avoid Environmental Release: Under no circumstances should Compstatin waste be

disposed of down the drain or in the regular trash.[3][4] This is to prevent its release into the

environment, where it can be harmful to aquatic life.[2]

4. Final Disposal:

Approved Waste Disposal Facility: The disposal of the Compstatin waste container must be

handled by an approved and licensed hazardous waste disposal company.[2]

Regulatory Compliance: All disposal activities must be conducted in strict accordance with all

applicable local, state, and federal regulations for hazardous waste.[2][4]
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Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the Compstatin disposal procedure.

Start: Generation of
Compstatin Waste

1. Segregate Waste
(Vials, Tips, Gloves, Solutions)

3. Decontaminate Reusable Labware
(Rinse with appropriate solvent)

Reusable Labware

2. Place in Labeled
Hazardous Waste Container

5. Securely Close and Store
Waste Container

4. Collect Rinsate as
Hazardous Waste

6. Transfer to Approved
Waste Disposal Facility

End: Compliant Disposal
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Caption: A flowchart outlining the proper disposal procedure for Compstatin waste.

This comprehensive approach to the disposal of Compstatin will help ensure the safety of

laboratory personnel and the protection of the environment, reinforcing your institution's

commitment to best practices in laboratory safety and chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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